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Compound of Interest

Compound Name: 2-Phenylfuran

Cat. No.: B099556

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical overview of 2-Phenylfuran (CAS No. 17113-33-
6), a heterocyclic aromatic compound with applications in organic synthesis, catalysis, and
medicinal chemistry.[1] This guide is intended for professionals in research and drug
development and focuses on critical safety, handling, and material safety data sheet (MSDS)
information to ensure safe laboratory practices.

Chemical and Physical Properties

2-Phenylfuran is a crystalline solid at room temperature, consisting of a furan ring substituted
with a phenyl group at the second position.[1] Its unique electronic and steric characteristics
make it a versatile building block in various chemical syntheses.[1]
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Property Value Reference(s)
Molecular Formula C10HsO [1112]
Molecular Weight 144.17 g/mol [1]12]

Melting Point 161 °C [31[4]

Boiling Point 222.4 °C at 760 mmHg [3]

Density 1.048 g/cm3 [3]

Flash Point 86.4 °C [3]

Vapor Pressure 0.151 mmHg at 25°C [3]

Solubility Slightly soluble in Chloroform 3]

and DMSO

2-8°C, sealed in a dry
Storage Temperature ) [3][5]
environment

Appearance Crystalline solid [1]

Hazard Identification and Safety Precautions

While specific GHS classification and pictograms for 2-Phenylfuran are not consistently
available across all sources, general safety precautions for similar furan derivatives and related
chemicals should be strictly followed. Furan derivatives can be harmful and irritants.[6] Some
furan derivatives are known to cause a range of adverse health effects, including nausea, skin
disorders, and damage to the liver, kidneys, and lungs.[7]

General Precautions:

Avoid contact with skin and eyes.[8]

Avoid the formation of dust and aerosols.[8]

Ensure adequate ventilation at all times.[8]

Obtain special instructions before use.[8]
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e Do not breathe vapors, mist, or gas.[8]

Logical Relationship of Safety Precautions
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Caption: Logical workflow for mitigating risks associated with 2-Phenylfuran.

Handling and Storage
Proper handling and storage procedures are crucial to minimize exposure and maintain the
integrity of 2-Phenylfuran.

Handling:

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles, and a lab coat.[6][8] For tasks with a potential for splashing, a face shield
and a butyl rubber or neoprene apron should be worn.[6]
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Work should be conducted in a certified chemical fume hood to avoid inhalation of dust or
vapors.[6]

Use non-sparking tools and ground all equipment when handling, as vapors may form
explosive mixtures with air.[9]

Avoid generating dust.[8]

Storage:

e Store in a cool, dry, and well-ventilated area.[6]
o Keep containers tightly closed and sealed.[5][6]

o Store away from incompatible materials such as oxidizing agents and strong acids or bases.

[6]

Accidental Release and First Aid Measures

In the event of an accidental release or exposure, prompt and appropriate action is essential.
Accidental Release Measures:

Small Spills: Absorb the material with an inert absorbent, such as vermiculite or paper
towels.[6] Do not dry sweep solid spills.[6] Collect the material in a sealed container for
disposal.[6]

Large Spills: Evacuate the area immediately and contact the appropriate emergency
response team.[6]

Remove all sources of ignition.[9]
Use personal protective equipment during cleanup.[8]
First Aid Measures:

« Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult a
physician.[8]
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o Skin Contact: Wash off with soap and plenty of water. Consult a physician.[3]

o Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician.[8]

e Ingestion: Never give anything by mouth to an unconscious person. Rinse mouth with water
and consult a physician.[8]

Fire Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[8]

o Specific Hazards: Vapors are heavier than air and may spread along floors, posing a
flashback risk.

» Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

[8]

Toxicological Information

Specific toxicological data for 2-Phenylfuran is limited. However, information on related furan
derivatives provides some insight into its potential hazards. Furan and its derivatives are of
toxicological concern, with some showing hepatocarcinogenicity in rodents.[10] For instance, 2-
methylfuran has been shown to cause liver damage in animal studies.[7][10]

The mechanism of action for the biological activity of 2-Phenylfuran can involve the disruption
of bacterial cell membranes and inhibition of essential enzymes in antimicrobial applications.[1]
In anticancer research, derivatives of this compound may induce apoptosis in cancer cells by
targeting specific signaling pathways.[1]

Potential Signaling Pathway for Furan-Derivative
Induced Apoptosis
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Caption: A potential mechanism for 2-phenylfuran derivative-induced apoptosis in cancer cells.

Experimental Protocols
Standard Workflow for Safe Handling of 2-Phenylfuran

The following experimental workflow outlines the standard procedure for safely handling 2-
Phenylfuran in a laboratory setting.
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Caption: Standard experimental workflow for handling 2-Phenylfuran.
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Reactivity Profile

2-Phenylfuran can undergo several types of chemical reactions:

Reaction Type Description

Can be oxidized to form phenylfuranones using
Oxidation common oxidizing agents like potassium

permanganate.[1]

Can be reduced to yield dihydro derivatives,

Reduction ) . .
typically through catalytic hydrogenation.[1]

The furan ring can undergo electrophilic

Electrophilic Substitution o o
substitution, such as nitration.[1]

Disposal Considerations

Dispose of 2-Phenylfuran and any contaminated materials in accordance with local, state, and
federal regulations. Do not allow the product to enter drains.

This guide is intended to provide comprehensive safety and handling information for 2-
Phenylfuran. It is not exhaustive and should be used in conjunction with a thorough risk
assessment and adherence to all institutional and regulatory safety protocols. Always consult
the most up-to-date Safety Data Sheet (SDS) before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b099556#2-phenylfuran-safety-handling-and-msds-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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